Cas no 1096965-94-4 (2-((4-Aminopiperidin-1-yl)methyl)quinazolin-4(3H)-one)

• Product Name: 2-((4-Aminopiperidin-1-yl)methyl)quinazolin-4(3H)-one
• CAS No: 1096965-94-4
• MF: C₁₄H₁₈N₄O
• MW: 258.318922519684
• CID: 5709600
• PubChem ID: 135632726
• Update Time: 2025-11-01

2-((4-Aminopiperidin-1-yl)methyl)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• BBL032241
• STL158578
• 2-[(4-aminopiperidin-1-yl)methyl]quinazolin-4-ol
• 2-((4-Aminopiperidin-1-yl)methyl)quinazolin-4-ol
• AKOS005758552
• VS-11097
• STL373573
• 1096965-94-4
• 2-[(4-aminopiperidin-1-yl)methyl]-3,4-dihydroquinazolin-4-one
• 2-[(4-AMINOPIPERIDINO)METHYL]-4(3H)-QUINAZOLINONE
• 2-[(4-AMINOPIPERIDIN-1-YL)METHYL]-3H-QUINAZOLIN-4-ONE
• 2-((4-aminopiperidin-1-yl)methyl)quinazolin-4(3H)-one
• AKOS009317886
• CS-0364094
• 2-[(4-aminopiperidin-1-yl)methyl]quinazolin-4(3H)-one
• 2-((4-Aminopiperidin-1-yl)methyl)quinazolin-4(3H)-one

• Inchi： 1S/C14H18N4O/c15-10-5-7-18(8-6-10)9-13-16-12-4-2-1-3-11(12)14(19)17-13/h1-4,10H,5-9,15H2,(H,16,17,19)
• InChI Key： HNFURYCBPMELTR-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(CN2CCC(CC2)N)N1

Computed Properties

• Exact Mass: 258.14806121g/mol
• Monoisotopic Mass: 258.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.7Ų

Additional information on 2-((4-Aminopiperidin-1-yl)methyl)quinazolin-4(3H)-one

Comprehensive Overview of 2-((4-Aminopiperidin-1-yl)methyl)quinazolin-4(3H)-one (CAS No. 1096965-94-4)

2-((4-Aminopiperidin-1-yl)methyl)quinazolin-4(3H)-one (CAS No. 1096965-94-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This quinazolinone derivative features a 4-aminopiperidine moiety, which is known to enhance bioavailability and target specificity in drug design. Researchers are particularly interested in its role as a scaffold for developing kinase inhibitors and modulators of cellular signaling pathways.

The compound's molecular structure combines a quinazolin-4(3H)-one core with a piperidine substitution, making it a versatile intermediate in medicinal chemistry. Its CAS number 1096965-94-4 is frequently searched in academic databases and commercial catalogs, reflecting its relevance in drug discovery. Recent studies highlight its potential in addressing unmet medical needs, such as inflammation and metabolic disorders, aligning with current trends in precision medicine.

In the context of AI-driven drug discovery, 2-((4-Aminopiperidin-1-yl)methyl)quinazolin-4(3H)-one exemplifies how computational models can predict bioactive molecules. Searches for "quinazolinone derivatives in cancer therapy" or "piperidine-based drug design" often lead to discussions about this compound, underscoring its interdisciplinary appeal. Its synthetic accessibility and tunable pharmacophores also make it a candidate for high-throughput screening platforms.

From an SEO perspective, keywords like "CAS 1096965-94-4 supplier" and "2-((4-Aminopiperidin-1-yl)methyl)quinazolin-4(3H)-one synthesis" are highly competitive, indicating commercial and academic demand. The compound's stability under physiological conditions further supports its utility in formulation development, a topic frequently queried by pharmaceutical professionals. Additionally, its low toxicity profile aligns with the growing emphasis on green chemistry principles.

Emerging applications of 2-((4-Aminopiperidin-1-yl)methyl)quinazolin-4(3H)-one include its use as a fluorescence probe in bioimaging, leveraging the quinazolinone core's photophysical properties. This aligns with trending searches for "small-molecule imaging agents" in diagnostic research. Furthermore, its hydrogen-bonding capacity facilitates interactions with biological targets, a feature explored in recent publications on fragment-based drug discovery.

In summary, CAS No. 1096965-94-4 represents a multifaceted compound bridging medicinal chemistry and biotechnology. Its adaptability to modern drug development paradigms—such as AI-assisted molecular optimization and targeted delivery systems—ensures its continued relevance. As research progresses, this molecule may unlock novel therapeutic strategies for complex diseases, answering frequent user queries about "next-generation quinazolinone drugs."